Cas no 88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-)

• Product name: 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
• CAS No: 88032-09-1
• MF: C₂₀H₁₄ClN₃
• MW: 331.798263072968
• CID: 647893
• PubChem ID: 71411328

1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
• 5-(2-chlorophenyl)-1,3-diphenyl-1,2,4-triazole
• DTXSID20830947
• 5-(2-Chlorophenyl)-1,3-diphenyl-1H-1,2,4-triazole
• 88032-09-1

• Inchi： InChI=1S/C20H14ClN3/c21-18-14-8-7-13-17(18)20-22-19(15-9-3-1-4-10-15)23-24(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： VKQBWDRUTRJOQP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3Cl)C4=CC=CC=C4

Computed Properties

• Exact Mass: 331.0876252g/mol
• Monoisotopic Mass: 331.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 30.7Ų